Cas no 1261477-97-7 (2-Bromo-3'-fluoro-5'-(difluoromethyl)propiophenone)

• Product Name: 2-Bromo-3'-fluoro-5'-(difluoromethyl)propiophenone
• CAS No: 1261477-97-7
• MF: C₁₀H₈BrF₃O
• MW: 281.069132804871
• CID: 4986068
• Update Time: 2025-06-07

2-Bromo-3'-fluoro-5'-(difluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3'-fluoro-5'-(difluoromethyl)propiophenone

• Inchi： 1S/C10H8BrF3O/c1-5(11)9(15)6-2-7(10(13)14)4-8(12)3-6/h2-5,10H,1H3
• InChI Key： IXMSDSCSYFLGBM-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=C(C(F)F)C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-3'-fluoro-5'-(difluoromethyl)propiophenone

Professional Introduction to Compound with CAS No 1261477-97-7 and Product Name: 2-Bromo-3'-fluoro-5'-(difluoromethyl)propiophenone

The compound identified by the CAS number 1261477-97-7 and the product name 2-Bromo-3'-fluoro-5'-(difluoromethyl)propiophenone represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a unique structural arrangement of bromine, fluorine, and difluoromethyl substituents on a propiophenone backbone, has garnered attention for its potential applications in drug discovery and molecular synthesis. The strategic placement of these heteroatoms not only enhances its reactivity but also opens up diverse possibilities for further functionalization, making it a valuable intermediate in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their favorable pharmacokinetic properties and improved metabolic stability. The presence of both bromine and fluorine atoms in 2-Bromo-3'-fluoro-5'-(difluoromethyl)propiophenone aligns with this trend, as these elements are known to modulate the bioavailability and binding affinity of drug molecules. Specifically, the bromine atom can serve as a versatile handle for further chemical transformations, such as cross-coupling reactions, while the fluorine substituents contribute to lipophilicity and resistance to enzymatic degradation. This dual functionality makes the compound an attractive candidate for medicinal chemists seeking to design next-generation pharmaceuticals.

One of the most compelling aspects of 2-Bromo-3'-fluoro-5'-(difluoromethyl)propiophenone is its role as a key intermediate in synthesizing complex organic molecules. The propiophenone core is particularly useful in constructing heterocyclic frameworks, which are prevalent in many bioactive compounds. For instance, recent studies have demonstrated its utility in the preparation of substituted chromenes and flavonoids, which exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The difluoromethyl group, in particular, has been shown to enhance binding interactions with biological targets, thereby improving the efficacy of drug candidates.

Advances in synthetic methodologies have further expanded the applications of 2-Bromo-3'-fluoro-5'-(difluoromethyl)propiophenone. Modern techniques such as palladium-catalyzed cross-coupling reactions allow for precise functionalization at specific positions on the molecule. This precision is crucial for fine-tuning the pharmacological profile of drug candidates. Moreover, computational chemistry approaches have been employed to predict and optimize the reactivity of this compound, enabling researchers to design more efficient synthetic routes. These advancements underscore the importance of 2-Bromo-3'-fluoro-5'-(difluoromethyl)propiophenone as a building block in modern drug development.

The potential therapeutic applications of derivatives derived from 2-Bromo-3'-fluoro-5'-(difluoromethyl)propiophenone are vast. Researchers have explored its utility in developing inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. Additionally, its structural features make it a promising candidate for creating kinase inhibitors, which are critical in cancer therapy. The ability to modify both bromine and fluorine-containing moieties allows for extensive structural diversification, enabling the discovery of novel compounds with enhanced selectivity and reduced side effects.

In conclusion, 2-Bromo-3'-fluoro-5'-(difluoromethyl)propiophenone (CAS No 1261477-97-7) represents a cornerstone in contemporary pharmaceutical chemistry. Its unique structural composition and versatile reactivity position it as a pivotal intermediate for synthesizing high-value bioactive molecules. As research continues to uncover new synthetic strategies and therapeutic applications, this compound is poised to play an increasingly significant role in the development of innovative drugs that address unmet medical needs.